(7-Phenyl-1,4-thiazepan-4-yl)(pyrazin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula of “(7-Phenyl-1,4-thiazepan-4-yl)(pyrazin-2-yl)methanone” is C16H17N3OS. Detailed structural analysis would require more specific information or advanced techniques such as X-ray crystallography .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” can be determined through various experimental methods . Unfortunately, specific properties for this compound were not found in the available resources.Scientific Research Applications
Anticoronavirus and Antitumoral Activity
A study by Jilloju et al. (2021) discovered a series of compounds, including (7-Phenyl-1,4-thiazepan-4-yl)(pyrazin-2-yl)methanone derivatives, that showed promising in vitro anticoronavirus and antitumoral activities. The antitumoral activity was attributed to the inhibition of tubulin polymerization (Jilloju et al., 2021).
Antibacterial Screening
Landage et al. (2019) synthesized a new series of compounds, including derivatives of this compound, which were tested for their antibacterial activities. The study highlighted the potential of these compounds in antibacterial applications (Landage et al., 2019).
Antimicrobial Activity
A study by Kumar et al. (2012) investigated a series of this compound derivatives for antimicrobial activity. Most of these compounds exhibited activity comparable to standard drugs like ciprofloxacin and fluconazole (Kumar et al., 2012).
Anticancer Evaluation
Gouhar and Raafat (2015) synthesized a compound structurally related to this compound, which was evaluated for its potential as an anticancer agent. The synthesized compound showed promising results in anticancer assays (Gouhar & Raafat, 2015).
Potential Anticancer Agents in HepG-2 Cell Line
Xu et al. (2017) synthesized and evaluated novel pyrazoline derivatives, similar to this compound, for their cytotoxic effects on HepG-2 (human liver hepatocellular carcinoma cell line). The study identified several compounds with cytotoxicity in the micromolar range, indicating their potential as anticancer agents (Xu et al., 2017).
Novel Silver Complexes Targeting TrxR in SCLC Management
A recent study by Pellei et al. (2023) highlighted the synthesis of novel silver complexes using derivatives related to this compound, which showed significant antitumor activity. These complexes proved effective against small-cell lung carcinoma (SCLC) cells, indicating their potential in chemotherapy (Pellei et al., 2023).
Molecular Docking Studies
Shahana and Yardily (2020) conducted synthesis, characterization, and molecular docking studies of compounds structurally related to this compound. The docking studies provided insights into the antibacterial activity of the compound, demonstrating its potential in pharmaceutical applications (Shahana & Yardily, 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(7-phenyl-1,4-thiazepan-4-yl)-pyrazin-2-ylmethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3OS/c20-16(14-12-17-7-8-18-14)19-9-6-15(21-11-10-19)13-4-2-1-3-5-13/h1-5,7-8,12,15H,6,9-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWGSPXQUBIPQEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2)C(=O)C3=NC=CN=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.